Cas no 10025-83-9 (Iridium(III) chloride)

• Product Name: Iridium(III) chloride
• CAS No: 10025-83-9
• MF: Cl₃Ir
• MW: 298.575992584229
• MDL: MFCD00011063
• CID: 48292
• PubChem ID: 24874162
• Update Time: 2025-11-07

Iridium(III) chloride Chemical and Physical Properties

Names and Identifiers

• Iridium(III) chloride
• Iridium chloride
• Iridium trichloride
• IRIDIUM TRICHLORIDE extrapure
• Iridium trichloride(IrCl3)
• IRIDIUM(+3)CHLORIDE
• iridium(II) chloride
• Iridium(III) chloride anhydrous
• Iridium(III) trichloride
• iridiumchloride(ircl3)
• Iridous chloride
• irridium(III) chloride
• Iridium (III) chloride
• ridium(III) chloride hydrate
• Cl3Ir
• 10025-83-9
• FT-0652044
• Iridium(III) chloride, anhydrous,99.99%(metals basis),Ir63.9%
• Iridium(III) chloride, anhydrous, Premion?
• Iridium(III) chloride, Ir>/=62.0%
• Iridium(III) chloride, crystalline
• Iridium(III) chloride, anhydrous (99.95%-Ir)
• Iridium(III) chloride, 99.8% trace metals basis
• Iridium(III) chloride, 99.8% metals basis
• Q418647
• Iridium(III) chloride, anhydrous (99.95+%-Ir)
• EINECS 233-044-6
• Iridium(III) chloride, anhydrous
• AKOS005259039
• IrCl3
• Iridium(III)chloride
• Trichloroiridium
• Iridium chloride (IrCl3)
• UNII-20278OEG45
• DTXSID10275787
• DANYXEHCMQHDNX-UHFFFAOYSA-K
• 20278OEG45
• DTXCID30227167

• MDL： MFCD00011063
• Inchi： 1S/3ClH.Ir/h3*1H;/q;;;+3/p-3
• InChI Key： DANYXEHCMQHDNX-UHFFFAOYSA-K
• SMILES： [Ir](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 295.8677
• Monoisotopic Mass: 297.869482
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Brown odourless powder.
• Density: 5,3 g/cm3
• Melting Point: 763 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: insoluble(lit.)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Protect from moisture.
• PSA: 0
• LogP: -8.98800
• Merck: 14,5088
• Sensitiveness: Hygroscopic
• Solubility: Insoluble in water
• Vapor Pressure: No data available

Iridium(III) chloride Security Information

• Symbol:
• Signal Word：H315,H319,H335
• Hazard Statement： P261,P305+P351+P338
• Warning Statement： dust mask type N95 (US), Eyeshields, Gloves
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：8
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iridium(III) chloride

Exploring Iridium(III) chloride (CAS No. 10025-83-9): Properties, Applications, and Innovations

Iridium(III) chloride, identified by its CAS number 10025-83-9, is a highly specialized inorganic compound renowned for its unique chemical properties and versatile applications. This dark brown or black crystalline solid is a critical reagent in catalysis, materials science, and advanced research. Its molecular formula, IrCl₃, highlights its composition of iridium and chlorine, which contribute to its stability and reactivity under various conditions. As interest in rare-earth metals and their compounds grows, Iridium(III) chloride has emerged as a focal point for innovations in sustainable technologies and nanotechnology.

One of the most compelling aspects of Iridium(III) chloride is its role in catalytic processes. Researchers and industries leverage its ability to facilitate organic transformations, such as hydrogenation and C-C coupling reactions, which are pivotal in pharmaceutical and agrochemical manufacturing. The compound’s efficiency in these reactions aligns with the global push toward greener chemistry, reducing waste and energy consumption. Additionally, its use in electrocatalysis for fuel cells and water-splitting devices underscores its potential in renewable energy solutions—a topic dominating scientific and environmental discussions today.

Beyond catalysis, Iridium(III) chloride is integral to the development of advanced materials. Its incorporation into OLEDs (organic light-emitting diodes) enhances device efficiency and longevity, addressing consumer demand for high-performance electronics. The compound’s luminescent properties also make it valuable in biomedical imaging, where precision and clarity are paramount. With the rise of AI-driven diagnostics and personalized medicine, materials like IrCl₃ are gaining attention for their potential to revolutionize medical imaging technologies.

The synthesis and handling of Iridium(III) chloride require specialized knowledge due to its sensitivity to moisture and air. Proper storage in anhydrous environments and the use of inert atmospheres are essential to maintain its integrity. These precautions highlight the importance of laboratory safety protocols, a subject frequently searched by students and professionals alike. Educational resources on handling such compounds are in high demand, reflecting the growing emphasis on safety in chemical research.

In the context of sustainability, Iridium(III) chloride presents both challenges and opportunities. While iridium is a scarce and expensive resource, its recyclability and efficiency in catalytic applications justify its use in high-value industries. Researchers are actively exploring alternatives, such as iridium-based nanomaterials, to reduce reliance on bulk quantities. This aligns with broader trends in circular economy initiatives, where minimizing resource extraction is a priority.

The future of Iridium(III) chloride lies in interdisciplinary collaboration. From nanotechnology to renewable energy, its applications span diverse fields, making it a subject of intense study. As scientific communities and industries seek answers to questions like “How can iridium compounds improve energy storage?” or “What are the latest advances in iridium catalysis?” the relevance of CAS No. 10025-83-9 continues to grow. By staying at the forefront of innovation, this compound will remain indispensable in addressing some of the world’s most pressing technological challenges.